![molecular formula C17H24ClN3O3S B5363475 4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide](/img/structure/B5363475.png)
4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is commonly referred to as CP-690,550 and is a selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a member of the Janus kinase family of enzymes that play a crucial role in the signaling pathways of cytokines and growth factors. By inhibiting JAK3, CP-690,550 has the potential to modulate immune responses and inflammation.
Mechanism of Action
CP-690,550 selectively inhibits 4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide, which is a crucial component of the signaling pathways of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting this compound, CP-690,550 can effectively block downstream signaling pathways and modulate immune responses and inflammation.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have a number of biochemical and physiological effects. In preclinical studies, CP-690,550 has been shown to effectively suppress the activity of T cells and B cells, which are key components of the immune system. This has led to the development of CP-690,550 as a potential therapeutic agent for the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of CP-690,550 is its selectivity for 4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide, which reduces the risk of off-target effects. However, one of the limitations of CP-690,550 is its potential to cause immunosuppression, which can increase the risk of infections and other complications.
Future Directions
There are a number of potential future directions for research on CP-690,550. One area of interest is the development of combination therapies that target multiple cytokine signaling pathways. Another area of interest is the development of more selective 4-chloro-N-cyclopentyl-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide inhibitors that can reduce the risk of off-target effects. Additionally, further research is needed to better understand the long-term effects of CP-690,550 on the immune system and its potential applications in the treatment of other diseases.
Synthesis Methods
CP-690,550 can be synthesized using a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with cyclopentylmagnesium bromide to form 4-chloro-3-cyclopentylbenzoic acid. This intermediate is then reacted with thionyl chloride to form 4-chloro-3-cyclopentylbenzoyl chloride, which is subsequently reacted with N-methylpiperazine to form the final product, CP-690,550.
Scientific Research Applications
CP-690,550 has been extensively studied for its potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In preclinical studies, CP-690,550 has been shown to effectively suppress the activity of T cells and B cells, which are key components of the immune system. This has led to the development of CP-690,550 as a potential therapeutic agent for the treatment of these diseases.
properties
IUPAC Name |
4-chloro-N-cyclopentyl-3-(4-methylpiperazin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3O3S/c1-20-8-10-21(11-9-20)25(23,24)16-12-13(6-7-15(16)18)17(22)19-14-4-2-3-5-14/h6-7,12,14H,2-5,8-11H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZUXUMGUJKMPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3CCCC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.